An In-depth Technical Guide to the Physicochemical Properties of Bupivacaine Hydrochloride for Research
An In-depth Technical Guide to the Physicochemical Properties of Bupivacaine Hydrochloride for Research
This guide provides a comprehensive overview of the core physicochemical properties of Bupivacaine Hydrochloride, a widely utilized long-acting local anesthetic. Designed for researchers, scientists, and professionals in drug development, this document delves into the critical parameters that govern the behavior, formulation, and analytical assessment of this active pharmaceutical ingredient (API). Understanding these properties is paramount for ensuring the quality, safety, and efficacy of bupivacaine-containing drug products.
Chemical Identity and Structure
Bupivacaine Hydrochloride is the hydrochloride salt of bupivacaine, an amino-amide anesthetic.[1] Its chemical structure consists of an aromatic head and a hydrocarbon chain linked by a stable amide bond, which confers greater stability and a lower propensity for allergic reactions compared to ester-type anesthetics.[1] The terminal amino group is contained within a piperidine ring, classifying it as a pipecholyl xylidine.[1]
Chemically, it is designated as (±)-1-Butyl-2´,6´-pipecoloxylidide monohydrochloride, monohydrate.[2]
Caption: Chemical structure of Bupivacaine Hydrochloride.
Core Physicochemical Properties
A thorough understanding of the physicochemical properties of Bupivacaine Hydrochloride is fundamental for formulation development, analytical method design, and predicting its pharmacokinetic profile. These key parameters are summarized in the table below.
| Property | Value | Significance in Research & Development |
| Molecular Formula | C₁₈H₂₈N₂O · HCl | Defines the elemental composition and is the basis for molecular weight calculation.[3] |
| Molecular Weight | 324.9 g/mol | Crucial for all stoichiometric calculations, including solution preparation and assay calculations.[4] |
| Appearance | White to off-white crystalline powder | A basic but critical identification parameter and a key specification in quality control.[2] |
| Melting Point | 255-259 °C | An indicator of purity. A sharp melting range suggests high purity, while a broad range may indicate impurities.[3] |
| pKa | ~8.1 - 8.2 | Governs the degree of ionization at a given pH. This is critical as the non-ionized form penetrates neuronal membranes.[3][5] |
| Solubility | Soluble in water and ethanol; slightly soluble in chloroform and acetone.[2][6] | Essential for selecting appropriate solvents for formulation, analytical testing, and purification processes.[7] |
| Log P (Octanol/Water) | 3.41 | Indicates the lipophilicity of the non-ionized form. A high Log P is associated with higher potency and longer duration of action.[8][9] |
| Log D (pH 7.4) | ~2.63 | Represents the effective lipophilicity at physiological pH, accounting for both ionized and non-ionized species.[9][10] |
Delving Deeper: Causality and Implications
The interplay of these properties dictates the behavior of Bupivacaine Hydrochloride from the laboratory bench to clinical application.
The Critical Role of pKa and Lipophilicity
The pKa of approximately 8.1 means that at physiological pH (7.4), a significant portion of bupivacaine exists in its ionized, cationic form.[5][11] This is a classic example of the structure-activity relationship in local anesthetics.
Caption: Relationship between pKa, ionization, and mechanism of action.
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Expert Insight: The non-ionized (lipid-soluble) form is responsible for penetrating the lipid bilayer of the nerve cell membrane. Once inside the cell (axoplasm), the equilibrium shifts, and the molecule becomes re-ionized. It is this cationic form that binds to the intracellular side of the voltage-gated sodium channels, inducing a nerve block.[12][13]
The high Log P value contributes to its high potency and long duration of action.[9] A more lipophilic molecule will more readily partition into the lipid nerve membrane and will be slower to be cleared from the site of administration. However, this high lipophilicity is also linked to its potential for cardiotoxicity.[10]
Solubility: A Formulation Cornerstone
The solubility of Bupivacaine Hydrochloride is temperature-dependent and varies significantly across different solvent systems.[7][14] While it is soluble in water, its solubility in phosphate buffers can be limited.[3] This is a critical consideration when developing buffered formulations to ensure the drug remains in solution. Recent studies have systematically measured its solubility in various pure and binary solvent systems, providing valuable data for crystallization and purification process design.[7][14]
Polymorphism: The Solid-State Challenge
Polymorphism, the ability of a substance to exist in two or more crystalline forms, is a critical attribute of any API. Different polymorphs can exhibit different physicochemical properties, including solubility, melting point, and stability, which can impact bioavailability and manufacturability.[15] Research has identified at least four crystal polymorphs and a monohydrate form of S-bupivacaine hydrochloride (levobupivacaine).[15][16]
-
Trustworthiness in Practice: Characterizing and controlling the polymorphic form of Bupivacaine Hydrochloride is a regulatory expectation under ICH Q6A guidelines.[17][18] Failure to do so can lead to batch-to-batch variability and unpredictable clinical performance. Techniques such as Powder X-ray Diffractometry (PXRD), Differential Scanning Calorimetry (DSC), and spectroscopic methods are essential for this characterization.[15]
Experimental Protocols for Core Characterization
To ensure scientific integrity, the following protocols are provided as self-validating systems for the characterization of Bupivacaine Hydrochloride.
Protocol: Determination of pKa by Potentiometric Titration
This method is a gold standard for determining the dissociation constant.
-
Preparation: Accurately weigh and dissolve approximately 300 mg of Bupivacaine Hydrochloride in 50 mL of a suitable solvent (e.g., a water-methanol mixture).
-
Instrumentation: Calibrate a pH meter with standard buffers (pH 4.0, 7.0, 10.0).
-
Titration: Titrate the solution with a standardized 0.1 N NaOH solution, recording the pH value after each incremental addition of the titrant.
-
Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the titration curve).
-
Causality: This method directly measures the pH at which 50% of the molecule is in its ionized form and 50% is in its non-ionized form, which is the definition of pKa for a weak base.[11]
Protocol: Assay and Impurity Determination by HPLC
High-Performance Liquid Chromatography (HPLC) is a universal test for assay and impurity profiling, as mandated by pharmacopeias.[19][20]
-
Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of a phosphate buffer and acetonitrile, filtered and degassed.
-
Standard Preparation: Accurately weigh and dissolve USP Bupivacaine Hydrochloride Reference Standard (RS) in the mobile phase to obtain a known concentration (e.g., 0.5 mg/mL).[20]
-
Sample Preparation: Prepare the Bupivacaine Hydrochloride test sample in the same manner and at the same concentration as the Standard Preparation.
-
Chromatographic System:
-
Column: C18, 5 µm, 4.6 mm x 150 mm (or equivalent).
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 262 nm.[3]
-
Injection Volume: 20 µL.
-
-
Procedure: Inject the standard and sample solutions into the chromatograph. The retention time of the major peak in the sample solution should correspond to that of the standard solution.
-
Calculation (Assay): Calculate the percentage of C₁₈H₂₈N₂O · HCl by comparing the peak area of the sample to the peak area of the standard.
-
Calculation (Impurities): Determine the percentage of any impurity by comparing its peak area to the area of the principal peak from a diluted standard solution.[19]
Caption: High-level workflow for HPLC analysis of Bupivacaine HCl.
Stability and Degradation
Bupivacaine Hydrochloride is an amide-type anesthetic and is therefore relatively stable to hydrolysis. However, it can degrade under conditions of extreme pH and high temperature. Formulations containing epinephrine are susceptible to oxidation and should be protected from light.[2] Stability studies should be conducted according to ICH guidelines to establish re-test periods and storage conditions.
References
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PubChem. (n.d.). Bupivacaine. National Center for Biotechnology Information. Retrieved from [Link][8]
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United States Pharmacopeia. (n.d.). USP Monographs: Bupivacaine Hydrochloride. USP-NF. Retrieved from [Link][19][21]
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Electronic Medicines Compendium (emc). (2023). Bupivacaine Hydrochloride 0.25% w/v solution for injection - Summary of Product Characteristics (SmPC). Retrieved from [Link][5]
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European Medicines Agency. (2000). ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline. Retrieved from [Link][17]
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United States Pharmacopeia. (n.d.). USP Monographs: Bupivacaine Hydrochloride Injection. USP-NF. Retrieved from [Link][20]
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C-SOP. (n.d.). ICH Q6A, Q8 & Q9 Compliance | Comprehensive Particle Analysis. Retrieved from [Link][18]
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Tepnel Pharma Services. (2013). ICH Q6A - Specifications: Test procedures and acceptance criteria. Retrieved from [Link][22]
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AuroMedics. (2023). Bupivacaine Hydrochloride Injection, USP - Product Monograph. Retrieved from [Link][23]
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ECA Academy. (n.d.). ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. Retrieved from [Link][24]
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PubChem. (n.d.). Bupivacaine Hydrochloride. National Center for Biotechnology Information. Retrieved from [Link][4]
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U.S. Food and Drug Administration. (n.d.). Bupivacaine HCl Label. Retrieved from [Link][2]
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PubMed. (2003). Characterization of four crystal polymorphs and a monohydrate of s-bupivacaine hydrochloride (levobupivacaine hydrochloride). National Center for Biotechnology Information. Retrieved from [Link][15]
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ACS Publications. (2023). Solubility Modeling of a Bupivacaine Hydrochloride in Various Solvents over a Wide Temperature Range. Journal of Chemical & Engineering Data. Retrieved from [Link][7]
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Drugs.com. (2025). Bupivacaine Hydrochloride, Bupivacaine Liposomal (Local) Monograph for Professionals. Retrieved from [Link][25]
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American Chemical Society. (2023). Solubility Modeling of a Bupivacaine Hydrochloride in Various Solvents over a Wide Temperature Range. Retrieved from [Link][14]
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ResearchGate. (n.d.). ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products. Retrieved from [Link][26]
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Tradeindia. (n.d.). Bupivacaine Hcl - Melting Point 249-251°c. Retrieved from [Link][27]
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Sandoz. (2014). Product Monograph Bupivacaine Hydrochloride Injection USP. Retrieved from [Link][28]
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ResearchGate. (2025). Characterization of Four Crystal Polymorphs and a Monohydrate of S-Bupivacaine Hydrochloride (Levobupivacaine Hydrochloride) | Request PDF. Retrieved from [Link][16]
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Korean Journal of Anesthesiology. (2023). Lipophilicity of drugs, including local anesthetics, and its association with lipid emulsion resuscitation. Retrieved from [Link][9]
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Korean Journal of Anesthesiology. (2023). Lipophilicity of drugs, including local anesthetics, and its association with lipid emulsion resuscitation [PDF]. Retrieved from [Link][30]
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